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Cat. No.: B068251 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 3-(Benzyloxy)-4-
methylbenzoic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Benzyloxy)-4-methylbenzoic acid is a synthetically valuable organic compound. As a

derivative of benzoic acid, it incorporates a benzyl ether and a methyl group on the aromatic

ring. These substitutions create a unique molecular architecture that can be leveraged in

various applications, including as a building block in the synthesis of more complex molecules

and as a scaffold in medicinal chemistry. The presence of the carboxylic acid group provides a

reactive handle for further chemical modifications, such as amidation or esterification, while the

benzyloxy group can serve as a protecting group or a key pharmacophoric element. This

document provides a comprehensive overview of its physicochemical properties, synthetic

methodologies, and potential biological relevance based on structurally related compounds.

Physicochemical Properties
The physicochemical properties of 3-(Benzyloxy)-4-methylbenzoic acid are crucial for its

application in research and development. These properties influence its reactivity, solubility,

and pharmacokinetic profile. A summary of its key properties is presented below.
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Property Value Source

CAS Number 165662-68-0 [1]

Molecular Formula C₁₅H₁₄O₃ [1][2]

Molecular Weight 242.27 g/mol [1][2]

Boiling Point 422.1°C at 760 mmHg [2]

Density 1.193 g/cm³ [2]

Flash Point 160°C [2]

LogP 3.272 [1][2]

Topological Polar Surface Area

(TPSA)
46.53 Å² [1][2]

Hydrogen Bond Donors 1 [1]

Hydrogen Bond Acceptors 3 [1]

Rotatable Bonds 4 [1]

SMILES
O=C(O)C1=CC=C(C)C(OCC2

=CC=CC=C2)=C1
[1]

Experimental Protocols
Synthesis of 3-(Benzyloxy)-4-methylbenzoic acid
A common synthetic route to 3-(Benzyloxy)-4-methylbenzoic acid involves the benzylation of

a suitably substituted phenol followed by oxidation of the methyl group or a related functional

group to a carboxylic acid. A plausible method starting from 3-hydroxy-4-methylbenzoic acid is

outlined below. This method is adapted from general procedures for Williamson ether synthesis

and ester hydrolysis.

Step 1: Esterification of 3-Hydroxy-4-methylbenzoic acid

To protect the carboxylic acid, it is first converted to an ester, for example, a methyl ester. This

can be achieved using standard esterification methods, such as Fischer-Speier esterification.
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Dissolve 3-hydroxy-4-methylbenzoic acid (1.0 eq) in an excess of anhydrous methanol.

Add a catalytic amount of concentrated sulfuric acid (e.g., 2-3 drops).

Reflux the mixture for 4-6 hours, monitoring the reaction by Thin Layer Chromatography

(TLC).

Once the reaction is complete, cool the mixture and remove the excess methanol under

reduced pressure.

Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution

and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield methyl 3-

hydroxy-4-methylbenzoate.

Step 2: Williamson Ether Synthesis

The phenolic hydroxyl group is then benzylated.

Dissolve methyl 3-hydroxy-4-methylbenzoate (1.0 eq) in a suitable polar aprotic solvent such

as acetone or DMF.

Add a base, such as potassium carbonate (K₂CO₃, 1.5 eq), to the solution.

Add benzyl bromide (1.1 eq) dropwise to the stirring mixture.

Heat the reaction mixture to reflux and stir for 12-24 hours, monitoring by TLC.

After completion, cool the reaction, filter off the inorganic salts, and concentrate the filtrate.

Purify the crude product by column chromatography to obtain methyl 3-(benzyloxy)-4-

methylbenzoate.

Step 3: Hydrolysis of the Ester

The final step is the hydrolysis of the methyl ester to the carboxylic acid.
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Dissolve the methyl 3-(benzyloxy)-4-methylbenzoate in a mixture of methanol and water.

Add an excess of a base, such as sodium hydroxide (NaOH) or lithium hydroxide (LiOH).

Stir the mixture at room temperature or gentle heat until the hydrolysis is complete

(monitored by TLC).

Remove the methanol under reduced pressure.

Acidify the aqueous residue with a dilute acid (e.g., 1 M HCl) to precipitate the carboxylic

acid.

Filter the solid, wash with cold water, and dry to obtain 3-(Benzyloxy)-4-methylbenzoic
acid.

3-Hydroxy-4-methylbenzoic acid

Methyl 3-hydroxy-4-methylbenzoate

Methanol, H₂SO₄ (cat.)

Methyl 3-(benzyloxy)-4-methylbenzoate

Benzyl bromide, K₂CO₃

3-(Benzyloxy)-4-methylbenzoic acid

NaOH, H₂O/Methanol, then H⁺

Click to download full resolution via product page

Caption: Synthetic workflow for 3-(Benzyloxy)-4-methylbenzoic acid.

Potential Biological Activity and Signaling Pathways
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While specific biological data for 3-(Benzyloxy)-4-methylbenzoic acid is not extensively

available in public literature, the activities of structurally similar benzoic acid derivatives can

provide insights into its potential therapeutic applications. Derivatives of benzoic acid have

been investigated for a range of biological activities, including anticancer and anti-inflammatory

effects.[3]

For instance, certain substituted benzoic acids have been identified as inhibitors of enzymes

like histone deacetylases (HDACs) and protein kinase CK2.[3] Inhibition of these enzymes can

modulate gene expression and cell signaling pathways implicated in cancer and inflammation.

Cellular Environment
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Caption: Generalized signaling pathway for related benzoic acid derivatives.
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The benzyloxy moiety, in particular, is a common feature in molecules designed to target

various enzymes and receptors. Further research, including synthesis of derivatives and

comprehensive biological screening, is necessary to elucidate the specific activities of 3-
(Benzyloxy)-4-methylbenzoic acid. The experimental protocols and physicochemical data

presented in this guide provide a solid foundation for such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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